Cas no 2361638-37-9 (N-{2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide)

• Product Name: N-{2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide
• CAS No: 2361638-37-9
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 6435568
• PubChem ID: 139017813
• Update Time: 2025-05-26

N-{2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide
• EN300-26581924
• Z3253678032
• N-[[2-(1,1-Dioxo-1,2-thiazolidin-2-yl)cyclopentyl]methyl]prop-2-enamide
• 2361638-37-9
• N-((2-(1,1-Dioxidoisothiazolidin-2-yl)cyclopentyl)methyl)acrylamide
• N-{[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentyl]methyl}prop-2-enamide

• Inchi： 1S/C12H20N2O3S/c1-2-12(15)13-9-10-5-3-6-11(10)14-7-4-8-18(14,16)17/h2,10-11H,1,3-9H2,(H,13,15)
• InChI Key： WENMQACHZPFZHM-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1CCCC1CNC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on N-{2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide

N-{2-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide: A Comprehensive Overview

The compound N-{2-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 2361638-37-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are known for their versatility and wide-ranging biological activities. The molecule's structure incorporates a cyclopentyl group, a thiazolidinone ring system, and an enamide functional group, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery. The thiazolidinone ring system is particularly interesting due to its ability to act as a bioisostere for other heterocyclic structures, offering improved pharmacokinetic properties such as enhanced solubility and bioavailability. The cyclopentyl group in this compound adds rigidity to the molecule, potentially improving its stability and interaction with biological targets. Furthermore, the enamide functionality introduces additional electronic and steric effects, which can be exploited in designing molecules with specific biological activities.

One of the most promising areas of research for this compound is its potential application in the development of antimicrobial agents. Recent findings suggest that thiazolidinone derivatives can exhibit potent activity against a variety of bacterial and fungal pathogens. The combination of the thiazolidinone ring with the cyclopentyl group and enamide functionality in this compound may enhance its ability to disrupt microbial cell membranes or inhibit key enzymatic pathways essential for pathogen survival.

In addition to its antimicrobial properties, this compound has shown potential in anticancer research. The enamide group is known to participate in hydrogen bonding interactions, which can be critical for targeting specific proteins involved in cancer cell proliferation. Preliminary studies indicate that this compound may inhibit the activity of certain oncogenic enzymes or modulate signaling pathways associated with tumor growth. Further investigations are currently underway to explore its efficacy in preclinical models.

The synthesis of N-{2-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The use of environmentally friendly reagents and energy-efficient reaction conditions aligns with current trends toward sustainable chemistry practices.

From a structural perspective, the compound's thiazolidinone ring plays a crucial role in determining its physicochemical properties. The presence of oxygen atoms within this ring contributes to its hydrophilic nature, which can influence its solubility and distribution within biological systems. The cyclopentyl group, on the other hand, introduces hydrophobic characteristics that may enhance membrane permeability and target binding affinity.

Another area of interest is the compound's potential as a modulator of cellular signaling pathways. Recent advancements in proteomics have identified several protein targets that could be influenced by molecules with similar structural features. By leveraging computational modeling techniques such as molecular docking and dynamic simulations, researchers are gaining insights into how this compound interacts with key biological molecules at the atomic level.

The development of novel drug delivery systems tailored to this compound is also an active area of investigation. Researchers are exploring the use of nanotechnology-based platforms to enhance the compound's stability during transit through biological barriers and improve its localized delivery to target tissues. Such innovations could significantly impact its therapeutic potential across various disease states.

In conclusion, N-{2-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 2361638-37-9) represents a compelling candidate for further exploration in both academic and industrial settings. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of compounds being investigated for their therapeutic potential.